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Compound of Interest

Compound Name: 6-Methylpyridin-2(5H)-imine

Cat. No.: B15407472

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of 6-methylpyridin-2-amine,
the stable tautomer of 6-methylpyridin-2(5H)-imine. Due to the transient nature of the imine
tautomer, this document focuses on the synthesis, physicochemical properties, spectroscopic
data, and reactivity of the well-characterized amine form (CAS RN: 1824-81-3). Detailed
experimental protocols for its synthesis are provided, along with tabulated quantitative data for
easy reference. The guide also explores the amino-imino tautomerism inherent to the 2-
aminopyridine scaffold and illustrates key chemical transformations and workflows using
Graphviz diagrams.

Introduction

6-Methylpyridin-2-amine is a pivotal building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[1][2] Its structure, featuring a pyridine ring with
both an amino and a methyl group, offers multiple sites for chemical modification, making it a
versatile precursor for a wide range of more complex molecules.[3] This guide will delve into
the core chemical and physical characteristics of 6-methylpyridin-2-amine, with a particular
focus on its tautomeric relationship with the less stable 6-methylpyridin-2(5H)-imine.

Tautomerism: Amino vs. Imine Forms

The user's query specified 6-methylpyridin-2(5H)-imine. It is crucial to understand that 2-
aminopyridines exist in a tautomeric equilibrium with their corresponding pyridin-2(1H)-imine
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forms. Overwhelming spectroscopic and computational evidence indicates that the equilibrium
strongly favors the aromatic amino form.[4] This stability is attributed to the preservation of the
aromaticity of the pyridine ring in the amino tautomer. Consequently, 6-methylpyridin-2-amine is
the overwhelmingly predominant and isolable form, and a dedicated CAS number for the 6-
methylpyridin-2(5H)-imine tautomer is not available.

Below is a diagram illustrating the tautomeric equilibrium.
Caption: Tautomeric equilibrium between the major amino and minor imino forms.

Physicochemical and Toxicological Properties

The following tables summarize the key physicochemical and toxicological data for 6-
methylpyridin-2-amine.

Table 1: Physicochemical Properties

Property Value Reference(s)
CAS Number 1824-81-3 [5]
Molecular Formula CeHsNz2 [5]
Molecular Weight 108.14 g/mol [5]
Appearance YeIIo.Wish c-rystalline low 3]
melting solid
Melting Point 40-44 °C [5]
Boiling Point 208-209 °C [5]
pKa 7.41 [3]
Water Solubility Very faint turbidity [3]
LogP 0.4 [6]

Table 2: Toxicological Data
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Test Species Route Value Reference(s)
LD50 Rat Oral 100 mg/kg [7]
LD50 Rabbit Dermal 125 mg/kg [7]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 6-methylpyridin-2-
amine.

Table 3: Spectroscopic Data Summary

. Key Features and
Technique Reference(s)
Observed Values

(300 MHz, CDCI3) 8 (ppm):
1H NMR 7.14 (), 6.32 (d), 6.13 (d), 5.23  [8]
(br s, NHz), 2.28 (s, CHs)

(75 MHz, CDCIs) 8 (ppm):
13C NMR 157.8, 156.7, 137.9, 113.0, [9]
105.3,24.1

Key absorptions (cm~1): N-H

IR Spectroscopy stretching, C=N and C=C ring [10]
stretching
Mass Spectrometry m/z (100%) = 108 [9]

Crystal Structure

The crystal structure of 6-methylpyridin-2-amine has been determined by X-ray diffraction.[11]

Table 4: Crystallographic Data
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Parameter Value Reference(s)
Crystal System Monoclinic [11]
Space Group P2i/c [11]
a (A) 9.1006 (11) [11]
b (A) 6.2458 (8) [11]
c (A) 10.5598 (13) [11]
B (°) ** 100.952 (2) [11]
Volume (A3) ** 589.29 (13) [11]
Z 4 [11]

Experimental Protocols

Synthesis of 6-Methylpyridin-2-amine via Chichibabin

Reaction

The Chichibabin reaction is a classic method for the amination of pyridines.[4]
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Caption: Workflow for the Chichibabin synthesis of 6-methylpyridin-2-amine.
Protocol:

 In aflask equipped with a reflux condenser and a mechanical stirrer, add 2-picoline to an
inert solvent such as xylene.[12]

o Carefully add sodium amide (NaNH2) to the solution.[12]

e Heat the reaction mixture to reflux. The progress of the reaction can be monitored by the
evolution of hydrogen gas and the appearance of a characteristic red color.[4][12]
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After the reaction is complete, cool the mixture to room temperature.

Perform an acidic workup to neutralize the reaction mixture and protonate the product.[12]

Extract the product with a suitable organic solvent.

Purify the product by distillation or recrystallization.

Synthesis from 2-Chloro-6-methylpyridine

An alternative synthesis involves the nucleophilic substitution of 2-chloro-6-methylpyridine with

ammonia.

Protocol:

In a sealed reaction vessel, dissolve 2-chloro-6-methylpyridine in a suitable solvent.
e Add an aqueous solution of ammonia (e.g., 28%).[13]

o Heat the reaction mixture in an autoclave at elevated temperature and pressure (e.g., 170
°C).[13]

 After cooling, remove the excess ammonia under reduced pressure.[13]

e The product can be isolated and purified by standard techniques such as extraction and
chromatography.

Reactivity and Applications

6-Methylpyridin-2-amine is a versatile intermediate. The amino group can act as a nucleophile,
reacting with various electrophiles. It is a key precursor in the synthesis of pharmaceuticals,
such as the antibacterial agent nalidixic acid, and is also used in the development of
agrochemicals and dyes.[1]

Example Reaction: Synthesis of (6-methyl-pyridin-2-
ylamino)-acetic acid

This reaction demonstrates the nucleophilicity of the amino group.[14]
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Caption: Synthesis of (6-methyl-pyridin-2-ylamino)-acetic acid.
Experimental Protocol:

A study describes the rapid and straightforward reaction of 2-amino-6-methylpyridine with
chloroacetic acid, which is complete in less than one minute.[14]

Conclusion

6-Methylpyridin-2-amine is a fundamentally important chemical intermediate with a rich
chemistry. While it exists in tautomeric equilibrium with 6-methylpyridin-2(5H)-imine, the
amino form is overwhelmingly favored, making it the subject of extensive study and application.
This guide has provided a detailed overview of its properties, synthesis, and reactivity, offering
valuable information for researchers and professionals in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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